Cas no 18202-78-3 (2-(Tert-butyl)pyrimidine-4,5-diamine)

2-(Tert-butyl)pyrimidine-4,5-diamine structure

18202-78-3 structure

Product Name:2-(Tert-butyl)pyrimidine-4,5-diamine

CAS No:18202-78-3

MF:C₈H₁₄N₄

MW:166.223560810089

CID:2783436

PubChem ID:12458236

Update Time:2025-09-27

2-(Tert-butyl)pyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

- 4,5-Pyrimidinediamine, 2-(1,1-dimethylethyl)-
- AKOS006311745
- AB54523
- 2-(TERT-BUTYL)PYRIMIDINE-4,5-DIAMINE
- 2-TERT-BUTYLPYRIMIDINE-4,5-DIAMINE
- A1-01801
- 18202-78-3
- SCHEMBL599954
- 2-(Tert-butyl)pyrimidine-4,5-diamine
- MDL： MFCD09881378
- Inchi： 1S/C8H14N4/c1-8(2,3)7-11-4-5(9)6(10)12-7/h4H,9H2,1-3H3,(H2,10,11,12)
- InChI Key： ZKPUNCXNDMGFFH-UHFFFAOYSA-N
- SMILES： N1C(=C(C=NC=1C(C)(C)C)N)N

Computed Properties

Exact Mass: 166.121846464Da
Monoisotopic Mass: 166.121846464Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 77.8Å²

2-(Tert-butyl)pyrimidine-4,5-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A089006534-250mg	2-(Tert-butyl)pyrimidine-4,5-diamine	18202-78-3	95%	250mg	$648.00	2023-09-02
Alichem	A089006534-1g	2-(Tert-butyl)pyrimidine-4,5-diamine	18202-78-3	95%	1g	$1515.00	2023-09-02
Chemenu	CM316075-1g	2-(tert-Butyl)pyrimidine-4,5-diamine	18202-78-3	95%	1g	$1469	2023-02-02

2-(Tert-butyl)pyrimidine-4,5-diamine Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

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